Biphenyl-4-yl{4-[(3,5-dimethoxyphenyl)carbonyl]piperazin-1-yl}methanone

• Molecular Formula: C26H26N2O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: [4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-(4-phenylphenyl)methanone
• InChI: InChI=1S/C26H26N2O4/c1-31-23-16-22(17-24(18-23)32-2)26(30)28-14-12-27(13-15-28)25(29)21-10-8-20(9-11-21)19-6-4-3-5-7-19/h3-11,16-18H,12-15H2,1-2H3
• InChI Key: NQTHCFBKVMEVAF-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4)OC

Description

Biphenyl-4-yl{4-[(3,5-dimethoxyphenyl)carbonyl]piperazin-1-yl}methanone is a synthetic compound that has been widely studied for its potential therapeutic applications. It is a member of the piperazine class of compounds and is known to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Biphenyl-4-yl{4-[(3,5-dimethoxyphenyl)carbonyl]piperazin-1-yl}methanone is not fully understood. However, it is thought to act on various neurotransmitter systems in the brain, including the GABA and glutamate systems. It may also have an effect on the activity of certain enzymes involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to have anticonvulsant, anti-inflammatory, and analgesic effects. It has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Biphenyl-4-yl{4-[(3,5-dimethoxyphenyl)carbonyl]piperazin-1-yl}methanone in lab experiments is its potential therapeutic applications. It has been shown to have a range of biological activities, which makes it a promising candidate for further research. However, one of the limitations of using this compound is its complex synthesis method. This can make it difficult and time-consuming to produce in large quantities.

Future Directions

There are several future directions for research on Biphenyl-4-yl{4-[(3,5-dimethoxyphenyl)carbonyl]piperazin-1-yl}methanone. One area of research could focus on its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of research could focus on its potential as an analgesic or anti-inflammatory agent. Additionally, further research could be done to better understand the compound's mechanism of action and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

Biphenyl-4-yl{4-[(3,5-dimethoxyphenyl)carbonyl]piperazin-1-yl}methanone can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 4-bromobiphenyl with 4-[(3,5-dimethoxyphenyl)carbonyl]piperazine in the presence of a suitable base. The resulting product is then purified using standard chromatography techniques.

Scientific Research Applications

Biphenyl-4-yl{4-[(3,5-dimethoxyphenyl)carbonyl]piperazin-1-yl}methanone has been extensively studied for its potential therapeutic applications. It has been found to have a range of biological activities, including anticonvulsant, anti-inflammatory, and analgesic effects. It has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.